Cas no 1361834-16-3 (5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-methanol)

• Product Name: 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-methanol
• CAS No: 1361834-16-3
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4922958
• Update Time: 2025-05-22

5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-methanol

• Inchi： 1S/C12H8Cl2FNO/c13-9-1-7(2-10(14)4-9)8-3-11(15)12(6-17)16-5-8/h1-5,17H,6H2
• InChI Key： IXBCQQBTQQRESE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CN=C(CO)C(=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 3
• Topological Polar Surface Area: 33.1

Additional information on 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-methanol

Comprehensive Overview of 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-methanol (CAS No. 1361834-16-3)

5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-methanol (CAS No. 1361834-16-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyridine core substituted with a 3,5-dichlorophenyl group and a fluorine atom, along with a hydroxymethyl functional group. This combination of substituents makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in how the fluorine atom enhances the metabolic stability and bioavailability of such compounds. The 3,5-dichlorophenyl moiety further contributes to its potential as a building block for pesticides and herbicides, aligning with the growing focus on sustainable agriculture.

The synthesis of 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-methanol typically involves multi-step reactions, including cross-coupling and halogenation processes. Its CAS No. 1361834-16-3 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and commercial contexts. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structural integrity.

One of the most frequently searched questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale applications. Additionally, its thermal stability has been tested up to 150°C, ensuring compatibility with industrial processes.

From an environmental perspective, the biodegradability and ecotoxicity of 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-methanol are under scrutiny, reflecting broader concerns about green chemistry. Regulatory agencies emphasize the need for eco-friendly alternatives, prompting researchers to explore derivatives with reduced environmental impact. This aligns with the United Nations Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the pharmaceutical sector, the compound’s bioisosteric potential—replacing hydrogen with fluorine to improve drug properties—has sparked interest. For instance, fluoropyridine scaffolds are increasingly used in kinase inhibitors for cancer therapy. The hydroxymethyl group also offers a handle for further derivatization, enabling the creation of prodrugs or targeted delivery systems.

Market trends indicate a rising demand for custom synthesis of such intermediates, driven by contract research organizations (CROs) and academic institutions. Suppliers often highlight batch-to-batch consistency and scalability as key selling points, addressing pain points in large-scale production. Furthermore, patents related to 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-methanol underscore its commercial viability in intellectual property landscapes.

To summarize, 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-methanol (CAS No. 1361834-16-3) represents a critical intersection of chemistry, biology, and environmental science. Its multifaceted applications—from agrochemicals to pharmaceuticals—make it a compound of enduring relevance. As research continues to uncover new functionalities, its role in advancing precision medicine and sustainable agriculture will likely expand, solidifying its place in the scientific community.